2-Phenyl-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone
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Description
Scientific Research Applications
Antibacterial and Antimicrobial Activity
Research has revealed the synthesis of novel compounds containing the 2-phenyl-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone structure, demonstrating significant antibacterial and antimicrobial activities. One study highlighted the microwave-assisted synthesis of piperidine containing pyrimidine imines and thiazolidinones, showing promising results against various bacterial strains. These compounds were synthesized through a series of reactions starting from 1-(4-(4-piperidin-1-yl)phenyl)ethanone, demonstrating their potential as antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010). Another related study synthesized novel pyrimidine derivatives and investigated their analgesic and ulcerogenic activities, further highlighting the therapeutic potential of compounds with this core structure (Chaudhary et al., 2012).
Anti-angiogenic and DNA Cleavage Activities
Further research into N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, structurally related to 2-phenyl-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone, has demonstrated significant anti-angiogenic and DNA cleavage activities. These properties suggest potential applications in cancer therapy by inhibiting blood vessel formation and inducing DNA damage in cancer cells (Kambappa et al., 2017).
Anticancer Activity
Compounds based on pyrimidine and piperidine structures have shown promise in cytotoxicity studies against a variety of cancer cell lines. One study designed and synthesized pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives as potential anticancer agents, indicating the broad therapeutic potential of these compounds (Alam et al., 2018).
Synthesis and Chemical Analysis
Research has not only focused on the biological applications but also on the synthesis and chemical analysis of compounds containing the 2-phenyl-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone structure. Studies have explored microwave-assisted synthesis techniques, offering efficient pathways to produce these compounds with high yield and purity, further supporting their potential in scientific research and pharmaceutical development (Merugu, Ramesh, & Sreenivasulu, 2010).
properties
IUPAC Name |
2-phenyl-1-(3-pyrimidin-4-yloxypiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2/c21-17(11-14-5-2-1-3-6-14)20-10-4-7-15(12-20)22-16-8-9-18-13-19-16/h1-3,5-6,8-9,13,15H,4,7,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZCMOGLRENGMTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CC2=CC=CC=C2)OC3=NC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.